Cas no 55276-30-7 (1,3,5-trimethyl-1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione)

• Product name: 1,3,5-trimethyl-1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione
• CAS No: 55276-30-7
• MF: C₉H₁₁N₃O₂
• MW: 193.20254
• CID: 1113827
• PubChem ID: 3043224

1,3,5-trimethyl-1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethyl-1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione
• 1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione, 1,3,5-trimethyl-
• 1,3,5-trimethylpyrrolo[3,2-d]pyrimidine-2,4-dione
• BDBM50041597
• BRN 0747940
• 1,3,5-Trimethyl-1,5-dihydro-pyrrolo[3,2-d]pyrimidine-2,4-dione
• SCHEMBL22105255
• CHEMBL284855
• DTXSID30203784
• 1H-Pyrrolo(3,2-d)pyrimidine-2,4(3H,5H)-dione, 1,3,5-trimethyl-
• 1,3,5-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrrolo(3,2-d)pyrimidine
• 1,3,5-Trimethyl-1H-pyrrolo(3,2-d)pyrimidine-2,4(3H,5H)-dione
• 1,3,5-trimethylpyrrolo[3,2-d]-pyrimidin-2,4(1h,3h)-dione
• 55276-30-7

• Inchi： InChI=1S/C9H11N3O2/c1-10-5-4-6-7(10)8(13)12(3)9(14)11(6)2/h4-5H,1-3H3
• InChI Key： VJEONQKOZGKCAK-UHFFFAOYSA-N
• SMILES： CN1C=CC2=C1C(=O)N(C(=O)N2C)C

Computed Properties

• Exact Mass: 193.08523
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.55